- Quinoline derivatives as antibacterial agents and their preparation, pharmaceutical compositions and use in the treatment of bacterial infections, World Intellectual Property Organization, , ,
Cas no 918648-51-8 (3-Benzyl-7-bromo-2-methoxyquinoline)
918648-51-8 structure
Product Name:3-Benzyl-7-bromo-2-methoxyquinoline
CAS No:918648-51-8
MF:C17H14BrNO
MW:328.20316362381
MDL:MFCD28128636
CID:772102
PubChem ID:59200538
Update Time:2024-10-26
3-Benzyl-7-bromo-2-methoxyquinoline Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)-
- 3-benzyl-7-bromo-2-methoxyquinoline
- 7-Bromo-2-methoxy-3-(phenylmethyl)quinoline (ACI)
- C13205
- CS-0011153
- DA-24092
- 918648-51-8
- AKOS037650743
- SCHEMBL13488532
- DTXSID50731251
- CS-15247
- 3-Benzyl-7-bromo-2-methoxyquinoline
-
- MDL： MFCD28128636
- Inchi： 1S/C17H14BrNO/c1-20-17-14(9-12-5-3-2-4-6-12)10-13-7-8-15(18)11-16(13)19-17/h2-8,10-11H,9H2,1H3
- InChI Key： YWOHBUGQXMWRNB-UHFFFAOYSA-N
- SMILES： BrC1C=C2C(C=C(CC3C=CC=CC=3)C(OC)=N2)=CC=1
Computed Properties
- Exact Mass: 327.02588g/mol
- Monoisotopic Mass: 327.02588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 22.1
- XLogP3: 5.1
3-Benzyl-7-bromo-2-methoxyquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D769886-100mg |
Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)- |
918648-51-8 | 98+% | 100mg |
$195 | 2024-06-07 | |
| eNovation Chemicals LLC | D769886-250mg |
Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)- |
918648-51-8 | 98+% | 250mg |
$300 | 2024-06-07 | |
| eNovation Chemicals LLC | D769886-1g |
Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)- |
918648-51-8 | 98+% | 1g |
$575 | 2024-06-07 | |
| eNovation Chemicals LLC | D769886-100mg |
Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)- |
918648-51-8 | 98+% | 100mg |
$195 | 2025-02-20 | |
| eNovation Chemicals LLC | D769886-250mg |
Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)- |
918648-51-8 | 98+% | 250mg |
$300 | 2025-02-20 | |
| eNovation Chemicals LLC | D769886-1g |
Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)- |
918648-51-8 | 98+% | 1g |
$575 | 2025-02-20 | |
| Aaron | AR006CZU-100mg |
Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)- |
918648-51-8 | 98% | 100mg |
$155.00 | 2025-02-10 | |
| Aaron | AR006CZU-250mg |
Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)- |
918648-51-8 | 98% | 250mg |
$258.00 | 2025-02-10 | |
| Aaron | AR006CZU-1g |
Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)- |
918648-51-8 | 98% | 1g |
$514.00 | 2025-02-10 | |
| 1PlusChem | 1P006CRI-100mg |
Quinoline, 7-bromo-2-methoxy-3-(phenylmethyl)- |
918648-51-8 | 98% | 100mg |
$184.00 | 2024-04-20 |
3-Benzyl-7-bromo-2-methoxyquinoline Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ; 20 h, reflux; reflux → rt
Reference
3-Benzyl-7-bromo-2-methoxyquinoline Raw materials
3-Benzyl-7-bromo-2-methoxyquinoline Preparation Products
3-Benzyl-7-bromo-2-methoxyquinoline Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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